Cas no 114549-64-3 (Pyridine,3-(1-methylethoxy)-4-nitro-, 1-oxide)

• Product Name: Pyridine,3-(1-methylethoxy)-4-nitro-, 1-oxide
• CAS No: 114549-64-3
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 132440
• PubChem ID: 45116394
• Update Time: 2025-04-19

Pyridine,3-(1-methylethoxy)-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(1-methylethoxy)-4-nitro-, 1-oxide
• Pyridine, 3-(1-methylethoxy)-4-nitro-, 1-oxide (9CI)
• Pyridine,3-(1-methylethoxy)-4-nitro-,1-oxide(9ci)
• 114549-64-3

• Inchi： 1S/C8H10N2O4/c1-6(2)14-8-5-9(11)4-3-7(8)10(12)13/h3-6H,1-2H3
• InChI Key： MVFXFRFRZKJDQK-UHFFFAOYSA-N
• SMILES： O(C1C=[N+](C=CC=1[N+](=O)[O-])[O-])C(C)C

Computed Properties

• Exact Mass: 198.0641
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 79.31